N-[2-(4-bromophenyl)-1,3-benzoxazol-5-yl]-2-methyl-3-nitrobenzamide

• IUPAC Name: N-[2-(4-bromophenyl)-1,3-benzoxazol-5-yl]-2-methyl-3-nitrobenzamide
• InChI: InChI=1S/C21H14BrN3O4/c1-12-16(3-2-4-18(12)25(27)28)20(26)23-15-9-10-19-17(11-15)24-21(29-19)13-5-7-14(22)8-6-13/h2-11H,1H3,(H,23,26)
• InChI Key: ZRMPYJWYZKJQET-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1[N+](=O)[O-])C(=O)NC2=CC3=C(C=C2)OC(=N3)C4=CC=C(C=C4)Br
• Molecular Formula: C21H14BrN3O4
• Molecular Weight: 452.3 g/mol

Description

N-[2-(4-bromophenyl)-1,3-benzoxazol-5-yl]-2-methyl-3-nitrobenzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications as a fluorescent probe and as a therapeutic agent.

Scientific Research Applications

N-[2-(4-bromophenyl)-1,3-benzoxazol-5-yl]-2-methyl-3-nitrobenzamide has been extensively studied for its potential applications as a fluorescent probe for the detection of amyloid fibrils, which are implicated in various neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound has also been investigated for its potential therapeutic applications in cancer treatment, as it has been shown to induce apoptosis in cancer cells.

Mechanism of Action

The mechanism of action of N-[2-(4-bromophenyl)-1,3-benzoxazol-5-yl]-2-methyl-3-nitrobenzamide in the detection of amyloid fibrils involves binding to the β-sheet structure of the fibrils and inducing fluorescence. In cancer treatment, the compound induces apoptosis by activating the caspase pathway and inhibiting the anti-apoptotic protein Bcl-2.
Biochemical and Physiological Effects:
Studies have shown that N-[2-(4-bromophenyl)-1,3-benzoxazol-5-yl]-2-methyl-3-nitrobenzamide has low toxicity and does not affect cellular viability at concentrations used for amyloid fibril detection and cancer treatment. The compound has also been shown to have good cell permeability and to accumulate in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[2-(4-bromophenyl)-1,3-benzoxazol-5-yl]-2-methyl-3-nitrobenzamide is its high selectivity for amyloid fibrils and cancer cells. However, the compound's fluorescence intensity is affected by factors such as pH and temperature, which can limit its use in certain experimental conditions.

Future Directions

There are several future directions for research on N-[2-(4-bromophenyl)-1,3-benzoxazol-5-yl]-2-methyl-3-nitrobenzamide. One direction is to further investigate its potential applications in cancer treatment, including in combination with other therapeutic agents. Another direction is to develop more stable and sensitive fluorescent probes for the detection of amyloid fibrils. Additionally, the compound's potential as a diagnostic tool for neurodegenerative diseases such as Alzheimer's and Parkinson's could be explored.

Synthesis Methods

The synthesis of N-[2-(4-bromophenyl)-1,3-benzoxazol-5-yl]-2-methyl-3-nitrobenzamide involves a multistep process that begins with the reaction between 4-bromobenzoic acid and o-aminophenol to form 2-(4-bromophenyl)-1,3-benzoxazole. This intermediate is then reacted with 2-methyl-3-nitrobenzoyl chloride to yield the final product.